Cas no 117-02-2 (Rubiadin)

• Product Name: Rubiadin
• CAS No: 117-02-2
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD02752095
• CID: 142161
• PubChem ID: 329764989
• Update Time: 2025-06-17

Rubiadin Chemical and Physical Properties

Names and Identifiers

• 1,3-Dihydroxy-2-methylanthracene-9,10-dione
• Rubiadin
• 1,3-DIHYDROXY-2-METHYLANTHRAQUINONE
• 9,10-Anthracenedione,1,3-dihydroxy-2-methyl-
• RUBIADIN(RG) PrintBack
• 1,3-dihydroxy-2-methyl-9,10-anthracenedione
• 1,3-Dihydroxy-2-methyl-9,10-anthracenedione,1,3-Dihydroxy-2-methylanthraquinone
• 1,3-dihydroxy-2-methyl-9,10-anthraquinone
• 1,3-Dihydroxy-2-methyl-anthrachinon
• 1,3-dihydroxy-2-methyl-anthraquinone
• 2-methyl-1,3-dihydroxyanthraquinone
• 9,10-Anthracenedione,1,3-dihydroxy-2-methyl
• Rubiadine
• C.I. 75350
• [ "" ]
• 2-Methylpurpuroxanthin
• 2-Methylxanthopurpurin
• 9,10-Anthracenedione, 1,3-dihydroxy-2-methyl-
• CY0UH3X06R
• Rubiadin, analytical standard
• KSC937O7B
• AK111254
• AJ-4
• AKOS015914028
• A1-06841
• CHEMBL251251
• AC-34383
• 117-02-2
• AS-79868
• Q-100965
• 1,3-dihydroxy-2-methylanthra-9,10-quinone
• 1,3-Dihydroxy-2-methylanthraquinone'
• SCHEMBL1426928
• CHEBI:69533
• RUBIADIN [MI]
• NS00094830
• A893468
• 1,3-dihydroxy-2-methyl-anthracene-9,10-dione
• MFCD02752095
• FT-0687288
• CS-0008978
• Q15633911
• UNII-CY0UH3X06R
• HY-N0444
• ANTHRAQUINONE, 1,3-DIHYDROXY-2-METHYL-
• DTXSID90151651
• CCRIS 4533
• 1,3-Dihydroxy 2-methylanthraquinone
• DB-025540
• IRZTUXPRIUZXMP-UHFFFAOYSA-N

• MDL： MFCD02752095
• Inchi： 1S/C15H10O4/c1-7-11(16)6-10-12(13(7)17)15(19)9-5-3-2-4-8(9)14(10)18/h2-6,16-17H,1H3
• InChI Key： IRZTUXPRIUZXMP-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(=CC2C(C3C=CC=CC=3C(C=21)=O)=O)O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• Molecular Weight: 254.24
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: 3.1

Experimental Properties

• Color/Form: Orange powder
• Density: 1.476
• Melting Point: 290 ºC
• Boiling Point: 527.1±30.0 °C at 760 mmHg
• Flash Point: 286.6±21.1 °C
• Refractive Index: 1.709
• PSA: 74.60000
• LogP: 2.18160
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Rubiadin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

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